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Compound of Interest

Compound Name: Enpp-1-IN-19

Cat. No.: B15136439

For researchers, scientists, and drug development professionals, the responsible handling and
disposal of chemical reagents are paramount to ensuring a safe laboratory environment and
maintaining regulatory compliance. This guide provides essential, immediate safety and
logistical information for the proper disposal of Enpp-1-IN-19, a potent ectonucleotide
pyrophosphatase-phosphodiesterase 1 (ENPP1) inhibitor.

While a specific Safety Data Sheet (SDS) for Enpp-1-IN-19 is not publicly available, the
following procedures are based on established best practices for the disposal of hazardous
chemical waste in a laboratory setting. It is crucial to treat Enpp-1-IN-19 as a potentially
hazardous substance. Always consult your institution's Environmental Health and Safety (EHS)
office for specific guidelines and requirements.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, it is imperative to handle Enpp-1-IN-19 with
care. Based on information for structurally related compounds, it should be assumed that
Enpp-1-IN-19 may be toxic and could be an irritant to the skin and eyes[1].

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety goggles, and chemical-resistant gloves, when handling Enpp-1-IN-19 waste. If there is a
risk of generating dust or aerosols, a NIOSH/MSHA-approved respirator should be used[1].

Ventilation: All handling of Enpp-1-IN-19 and its waste should be conducted in a well-ventilated
area, preferably within a certified chemical fume hood[2].
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Step-by-Step Disposal Protocol

The proper disposal of Enpp-1-IN-19 must adhere to local, state, and federal regulations, such
as the Resource Conservation and Recovery Act (RCRA) in the United States, which prohibits
the disposal of hazardous waste in regular trash or down the sewer system[3].

o Waste Characterization and Segregation:

o All materials contaminated with Enpp-1-IN-19 must be classified as hazardous chemical
waste. This includes unused or expired compounds, contaminated labware (e.g., pipette
tips, vials, and flasks), contaminated PPE (e.g., gloves and disposable lab coats), and any
solutions containing the inhibitor.

o Do not mix Enpp-1-IN-19 waste with other waste streams unless explicitly permitted by
your institution's EHS office[2]. Incompatible chemicals must be stored separately to
prevent violent reactions or the generation of toxic fumes.

e Waste Accumulation and Container Management:

o Container Selection: Use a designated, leak-proof hazardous waste container that is
chemically compatible with Enpp-1-IN-19 and any solvents used. Plastic containers are
often preferred. The container must have a secure, screw-top cap.

o Labeling: Affix a hazardous waste label to the container before adding any waste. The
label must be clearly filled out with the words "Hazardous Waste," the full chemical name
("Enpp-1-IN-19"), the accumulation start date, and the specific components of any
mixture, including solvents.

o Container Filling and Storage: Keep the waste container closed at all times, except when
adding waste. Do not overfill the container; leave at least one inch of headspace to allow
for expansion. Store the container in a designated Satellite Accumulation Area (SAA)
within the laboratory, at or near the point of waste generation. The SAA should be
equipped with secondary containment to catch any potential leaks.

o Disposal of Different Waste Types:
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o Solid Waste: Collect unused Enpp-1-IN-19 powder, contaminated weighing papers, and
disposable lab materials in a designated solid hazardous waste container. Chemically
contaminated sharps, such as needles and blades, must be disposed of in a labeled,
puncture-resistant sharps container.

o Liquid Waste: Solutions containing Enpp-1-IN-19 should be collected in a designated
liquid hazardous waste container. Evaporation of hazardous waste in a fume hood is not
an acceptable disposal method.

o Empty Containers: An empty container that held Enpp-1-IN-19 must be triple-rinsed with a
suitable solvent. The rinsate must be collected and disposed of as hazardous waste. After
triple-rinsing and ensuring all hazardous labels are defaced or removed, the container may
be disposed of as regular laboratory glass or plastic waste, in accordance with institutional
policies.

» Requesting Waste Pickup:

o Hazardous waste should not be accumulated in the lab for more than six to twelve
months, depending on institutional and regulatory guidelines.

o Once the waste container is full or the accumulation time limit is approaching, arrange for
a pickup by your institution's EHS or a certified hazardous waste disposal company.

Quantitative Data for Hazardous Waste Management

The following table summarizes key quantitative limits and timelines for the accumulation of
hazardous waste in a laboratory setting, as stipulated by regulations like the EPA's Subpart K
for academic laboratories.
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Parameter

Guideline

Regulatory Context

Maximum Accumulation Time

6 - 12 months from the

accumulation start date.

EPA and institutional policies
aim to prevent the long-term
storage of hazardous materials

in research labs.

Maximum Volume in SAA

55 gallons of hazardous waste.

This is a general limit for a
single Satellite Accumulation

Area.

Acutely Toxic Waste Limit

1 quart (liquid) or 1 kilogram
(solid).

While Enpp-1-IN-19 is not
specifically listed as acutely
toxic, this is a best-practice
limit for highly potent

compounds.

Container Headspace

At least 1 inch.

Prevents spills and allows for

vapor expansion.

Experimental Protocols

While no specific experimental protocols for the disposal of Enpp-1-IN-19 exist, the "triple

rinse" procedure for empty containers is a critical methodology derived from hazardous waste

management best practices.

Protocol for Triple Rinsing Empty Enpp-1-IN-19 Containers:

o Select an Appropriate Solvent: Choose a solvent in which Enpp-1-IN-19 is soluble and that

is compatible with your liquid hazardous waste stream.

» First Rinse: Add a small amount of the solvent to the empty container (approximately 10% of

the container's volume). Securely cap and shake the container to rinse all interior surfaces.

o Collect Rinsate: Pour the solvent from the container into your designated liquid hazardous

waste container.

» Repeat: Perform the rinse two more times, collecting the rinsate in the hazardous waste

container each time.
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» Final Disposal of Container: After the third rinse, allow the container to air dry in a fume
hood. Once dry, deface or remove all hazardous labels and dispose of the container
according to your institution's policy for non-hazardous lab glass or plastic.

/I Connections start -> ppe -> fume_hood -> characterize; characterize -> segregate; segregate
-> solid_waste [label="Solid"]; segregate -> liquid_waste [label="Liquid"]; segregate ->
empty_container [label="Container"];

solid_waste -> solid_container; liquid_waste -> liquid_container; empty_container ->
triple_rinse; triple_rinse -> rinsate; rinsate -> liquid_container; triple_rinse -> non_haz_disposal
[label="After 3rd rinse & drying'];

solid_container -> store_saa;, liquid_container -> store_saa; store_saa -> check_limits;
check_limits -> store_saa [label="Limits Not Reached"]; check_limits -> request_pickup
[label="Limits Reached"]; request_pickup -> disposal; } .enddot Caption: Workflow for the safe
disposal of Enpp-1-IN-19 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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